Cas no 1212021-29-8 (2,6-dimethyloxane-4-carbaldehyde)

• Product Name: 2,6-dimethyloxane-4-carbaldehyde
• CAS No: 1212021-29-8
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• MDL: MFCD24247827
• CID: 2121671
• PubChem ID: 58424328
• Update Time: 2025-06-12

2,6-dimethyloxane-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,6-dimethyltetrahydro-2H-pyran-4-carbaldehyde
• 2,6-Dimethyl-tetrahydro-pyran-4-carbaldehyde
• cis-2,6-Dimethyltetrahydro-2H-pyran-4-carbaldehyde
• 2,6-dimethyloxane-4-carbaldehyde
• 1418AJ

• MDL： MFCD24247827
• Inchi： 1S/C8H14O2/c1-6-3-8(5-9)4-7(2)10-6/h5-8H,3-4H2,1-2H3
• InChI Key： WOEHIWKPBUWQMU-UHFFFAOYSA-N
• SMILES： O1C(C)CC(C=O)CC1C

Computed Properties

• Exact Mass: 142.099379685g/mol
• Monoisotopic Mass: 142.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 0.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 2,6-dimethyloxane-4-carbaldehyde

Introduction to 2,6-dimethyloxane-4-carbaldehyde (CAS No. 1212021-29-8)

2,6-dimethyloxane-4-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1212021-29-8, is a significant organic compound that has garnered attention in the field of chemical biology and pharmaceutical research. This compound belongs to the oxane derivative family, characterized by a six-membered oxygen-containing heterocyclic ring. The presence of two methyl groups at the 2- and 6-positions and an aldehyde functional group at the 4-position imparts unique reactivity and structural properties, making it a valuable intermediate in synthetic chemistry and drug development.

The aldehyde group in 2,6-dimethyloxane-4-carbaldehyde serves as a crucial site for further functionalization, enabling the synthesis of more complex molecules. This property is particularly advantageous in medicinal chemistry, where such intermediates are often used to construct pharmacophores with desired biological activities. The compound's ability to participate in condensation reactions, such as the formation of Schiff bases or imines, further enhances its utility in the development of novel therapeutic agents.

Recent advancements in synthetic methodologies have highlighted the role of 2,6-dimethyloxane-4-carbaldehyde in constructing bioactive scaffolds. For instance, studies have demonstrated its efficacy in generating chiral centers through asymmetric aldehyde reactions, which are pivotal for designing enantiomerically pure drugs with improved pharmacokinetic profiles. The compound's structural motif has also been explored in the synthesis of protease inhibitors and kinase inhibitors, areas where precise molecular architecture is critical for target specificity.

In the realm of drug discovery, 2,6-dimethyloxane-4-carbaldehyde has been utilized as a key building block in the preparation of small-molecule probes for biochemical assays. Researchers have leveraged its reactivity to develop tools that facilitate the study of enzyme mechanisms and interaction networks. Notably, derivatives of this compound have shown promise in modulating pathways associated with inflammation and cancer metabolism, aligning with current trends in precision medicine.

The chemical biology applications of 2,6-dimethyloxane-4-carbaldehyde extend to its role as a precursor in the synthesis of bioconjugates. These conjugates are increasingly employed in diagnostic imaging and targeted therapy due to their ability to combine high affinity with imaging or therapeutic moieties. The oxane ring's stability under physiological conditions makes it an ideal platform for such applications, ensuring that the compound's structural integrity is maintained during biological processes.

From a synthetic chemistry perspective, 2,6-dimethyloxane-4-carbaldehyde exemplifies the importance of heterocyclic compounds in modern drug design. Its versatility allows chemists to explore diverse reaction pathways, including oxidation and reduction processes that yield valuable derivatives. For example, oxidation of the aldehyde group can yield a carboxylic acid derivative, which may be further modified into esters or amides—functional groups commonly found in approved pharmaceuticals.

The pharmaceutical industry has taken note of these attributes, incorporating 2,6-dimethyloxane-4-carbaldehyde into high-throughput screening (HTS) libraries designed to identify novel drug candidates. Its structural features are often mimicked or modified to enhance binding affinity and reduce off-target effects. Such efforts underscore the compound's significance as a scaffold for medicinal chemistry innovation.

Moreover, environmental considerations have prompted research into greener synthetic routes for 2,6-dimethyloxane-4-carbaldehyde. Catalytic methods that minimize waste and energy consumption are being developed to align with sustainable chemistry principles. These innovations not only improve cost-efficiency but also contribute to reducing the environmental footprint of pharmaceutical manufacturing.

In conclusion, 2,6-dimethyloxane-4-carbaldehyde (CAS No. 1212021-29-8) represents a multifaceted compound with broad utility across chemical biology and pharmaceutical research. Its unique structural features and reactivity make it indispensable for constructing bioactive molecules and developing diagnostic tools. As research continues to uncover new applications for this compound, its role is expected to expand further, driving advancements in drug discovery and therapeutic innovation.